Cas no 1311477-89-0 (N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide)

N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide is a diazepane-based compound featuring a dimethylacetamide moiety and a propargyl substituent. Its structural framework suggests potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of a 1,4-diazepane core offers conformational flexibility, while the propargyl group enables further functionalization via click chemistry or other alkyne-based reactions. The dimethylacetamide component may enhance solubility and bioavailability in derivative compounds. This compound is of interest in medicinal chemistry research, where its modular structure could facilitate the design of novel ligands or bioactive agents. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide structure
1311477-89-0 structure
Product Name:N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide
CAS No:1311477-89-0
MF:C12H21N3O
MW:223.31464266777
CID:6430807
PubChem ID:53525221
Update Time:2025-10-28

N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide
    • AKOS034498662
    • EN300-26622882
    • 1311477-89-0
    • Z643996804
    • N,N-dimethyl-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)acetamide
    • N,N-dimethyl-2-[4-(prop-2-yn-1-yl)-1,4-diazepan-1-yl]acetamide
    • Inchi: 1S/C12H21N3O/c1-4-6-14-7-5-8-15(10-9-14)11-12(16)13(2)3/h1H,5-11H2,2-3H3
    • InChI Key: ISCUHNYSQBKTFX-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCN(CC#C)CCC1)N(C)C

Computed Properties

  • Exact Mass: 223.168462302g/mol
  • Monoisotopic Mass: 223.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 26.8Ų

N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622882-0.05g
N,N-dimethyl-2-[4-(prop-2-yn-1-yl)-1,4-diazepan-1-yl]acetamide
1311477-89-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide

N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide (CAS No. 1311477-89-0): An Overview of a Promising Compound in Medicinal Chemistry

N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide (CAS No. 1311477-89-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including central nervous system (CNS) modulation and anti-inflammatory effects.

The structural characteristics of N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide are particularly noteworthy. The presence of the propargyl group (prop-2-yn-1-yl) and the N,N-dimethyl substitution on the acetamide moiety contribute to its distinct chemical properties. These features make it an attractive candidate for various pharmacological studies, particularly in the development of new drugs targeting neurological disorders and inflammatory conditions.

Recent research has highlighted the potential of N,N-dimethyl-2-4-(prop-2-yn-1-yl)-1,4-diazepan-1-ylacetamide in modulating neurotransmitter systems. Studies have shown that this compound can interact with GABA receptors, which play a crucial role in regulating neuronal excitability and synaptic transmission. This interaction suggests that it may have applications in treating conditions such as anxiety disorders, epilepsy, and neuropathic pain.

In addition to its effects on the CNS, N,N-dimethyl-2-4-(prop-2-ynnl)-1,4-diazepananylacetamide has also demonstrated anti-inflammatory properties. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N,N-dimethyl is another important aspect to consider. Preliminary studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral medication. Furthermore, its low toxicity and minimal side effects make it a safe option for long-term use.

One of the most exciting areas of research involving N,N-dimethyl is its potential as a lead compound for drug discovery. Chemists and pharmacologists are actively exploring structural modifications to enhance its potency and selectivity for specific targets. For example, substituting different functional groups on the diazepane ring or modifying the propargyl moiety can lead to compounds with improved therapeutic profiles.

In conclusion, N,N-dimethyl (CAS No. 1311477-89-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of various diseases and contributing to the development of new therapeutic strategies.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk